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Compound of Interest

Compound Name:

(2-

Hydroxyethyl)tripropylammonium

chloride

CAS No.: 96311-53-4

Cat. No.: B3059274

Get Quote

Technical Application Note: Tripropyl(2-
hydroxyethyl)ammonium Chloride
Part 1: Introduction & Strategic Utility
Tripropyl(2-hydroxyethyl)ammonium chloride (referred to herein as TPr-Choline) is a

specialized quaternary ammonium salt. It serves as a structural analog to the ubiquitous

Choline Chloride but features three propyl groups replacing the methyl groups on the nitrogen

center.

Why This Molecule?
While Choline Chloride is the "gold standard" Hydrogen Bond Acceptor (HBA) for Deep

Eutectic Solvents (DES), its high hygroscopicity and extreme hydrophilicity limit its use in non-

aqueous extractions or moisture-sensitive catalysis.
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TPr-Choline offers a critical "Hydrophobic Shift":

Steric Bulk: The propyl chains increase the cation size, reducing lattice energy and

potentially lowering the freezing point of resulting eutectics.

Hydrophobicity: The increased carbon count makes TPr-Choline based solvents more

compatible with non-polar organic extractions (e.g., extracting bioactive lipids or terpenes)

compared to standard choline-based DES.

Structure Direction: In zeolite synthesis, the propyl chains mimic the structure-directing ability

of Tetrapropylammonium (TPA+), while the hydroxyethyl group anchors the molecule to

silicate surfaces via hydrogen bonding.

Part 2: Material Safety & Handling (SHE)
Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A). Storage: Highly

Hygroscopic. Store in a desiccator or under inert gas (Ar/N2).

Parameter Specification

CAS Number
57052-06-9 (Ammonium, (2-

hydroxyethyl)tripropyl-, chloride)

Formula

MW 223.78 g/mol

Appearance
White crystalline solid or viscous deliquescent

oil (depending on water content)

Solubility
Soluble in water, ethanol, DMSO. Limited

solubility in hexane/ether.

Part 3: Synthesis Protocol (Laboratory Scale)
Note: Commercial availability of TPr-Choline is lower than Choline Chloride. Researchers often

synthesize it in-house to ensure high purity and anhydrous conditions.

Reaction Mechanism
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The synthesis follows a standard

nucleophilic substitution where Tripropylamine acts as the nucleophile attacking 2-
Chloroethanol.

Step-by-Step Procedure
Reagents:

Tripropylamine (TPA) [>99%, anhydrous]

2-Chloroethanol [>99%]

Solvent: Acetonitrile (ACN) or Ethanol (Abs.)

Inert Atmosphere: Nitrogen (

) balloon or line.

Workflow:

Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and

nitrogen inlet.

Charging: Add Tripropylamine (14.3 g, 0.1 mol) and Acetonitrile (50 mL).

Addition: Add 2-Chloroethanol (8.85 g, 0.11 mol) dropwise. A slight excess (1.1 eq) ensures

complete quaternization of the amine.

Reflux: Heat the mixture to 80°C (reflux) for 24–48 hours.

Checkpoint: The solution may turn slightly yellow. Monitor reaction progress via TLC or

NMR (disappearance of amine peaks).

Isolation:

Cool to room temperature.[1]

Remove solvent via Rotary Evaporator (
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, reduced pressure).

Purification (Critical): The residue is likely a viscous oil. Wash 3x with Diethyl Ether (to

remove unreacted amine and chloroethanol). TPr-Choline is insoluble in ether and will

separate as a dense bottom phase.

Drying: Dry under high vacuum (<1 mbar) at

for 24 hours to remove trace water and solvents.

Validation: Perform Karl Fischer titration. Water content must be <0.5% for DES

applications.

Part 4: Application Protocol – Hydrophobic Deep
Eutectic Solvents (DES)
This protocol describes creating a DES using TPr-Choline as the HBA and Urea or Decanoic

Acid as the Hydrogen Bond Donor (HBD).

Experimental Logic
The molar ratio is the critical variable. For Choline:Urea, the eutectic is 1:2. For TPr-Choline,

the increased steric bulk of the propyl groups may require adjusting this ratio to 1:1.5 or 1:2 to

achieve a liquid state at room temperature.

Workflow Diagram

Weigh Reagents
(TPr-Choline + HBD)

Physical Mixing
(Vial/Flask)

Heat & Stir
(80-100°C, 1-2 hrs)

Visual Check
(Clear Liquid?)No (Continue)

Vacuum Drying
(Remove trace H2O)

Yes Storage
(Desiccator)

Click to download full resolution via product page

Caption: Standard workflow for preparing Deep Eutectic Solvents via the thermal mixing

method.

Preparation Steps
Weighing: In a glass vial, weigh TPr-Choline and Urea in a 1:2 molar ratio.
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Example: 2.24 g TPr-Choline (10 mmol) + 1.20 g Urea (20 mmol).

Heating: Cap the vial tightly. Place in a heating block set to 80°C.

Agitation: Stir at 300-500 RPM. The solids will slowly transition into a clear, homogeneous

liquid.

Time: Typically 30–90 minutes.

Cooling: Allow to cool to room temperature.

Observation: If the mixture recrystallizes, the eutectic point may not be at room

temperature for this specific ratio. Try a 1:1.5 ratio or use Ethylene Glycol as the HBD for a

guaranteed liquid.

Characterization Table
Once synthesized, record the following baseline data:

Metric Method Target Value (Typical)

Water Content Karl Fischer Titration
< 0.2 wt% (Critical for

viscosity)

Viscosity Rheometer (Cone & Plate)
200–800 cP @ 25°C (Expect

higher than Choline)

Conductivity Conductivity Probe 0.1 – 5 mS/cm

Decomposition TGA (Thermal Gravimetric)

Part 5: Application Protocol – Structure Directing
Agent (SDA)[2][3]
TPr-Choline can be used as a "Dual-Function" SDA in zeolite synthesis (e.g., ZSM-5 or Beta

zeolites). The propyl groups direct the pore structure, while the hydroxyl group can interact with

the silica gel network.

Hydrothermal Synthesis Protocol (Example for MFI-type):
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Gel Preparation: Mix Fumed Silica, Sodium Aluminate, NaOH, and TPr-Choline in water.

Molar Composition:

.

Aging: Stir at room temperature for 24 hours to allow hydrolysis.

Crystallization: Transfer to a Teflon-lined stainless steel autoclave.

Heating: Heat to 150–170°C for 2–5 days under autogenous pressure.

Workup: Filter the solid product, wash with deionized water until pH < 9, and dry at 100°C.

Calcination: Calcine at 550°C for 6 hours in air to remove the organic TPr-Choline template

and open the pores.

Part 6: Troubleshooting & FAQ
Q: The synthesized TPr-Choline is a brown oil, not a white solid.

Cause: Oxidation of the amine or presence of impurities.

Fix: Decolorize with activated charcoal in ethanol, filter, and re-precipitate with cold diethyl

ether.

Q: The DES is too viscous to pump.

Cause: Strong hydrogen bonding or low temperature.

Fix: Add a small amount of water (1-2% w/w) to drastically reduce viscosity (note: this

disrupts the "pure" DES nanostructure) or increase operating temperature to 40-50°C.

Q: Why use TPr-Choline instead of Tetrapropylammonium Hydroxide (TPAOH)?

Answer: TPr-Choline is cheaper to synthesize (using the chloride salt route) and the hydroxyl

group provides a different surface chemistry, potentially leading to hierarchical pore

structures or smaller crystal sizes due to different nucleation kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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